N-(2-(2,3-dihydrobenzofuran-5-yl)-2-hydroxyethyl)-2-ethoxyacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-(2,3-dihydrobenzofuran-5-yl)-2-hydroxyethyl)-2-ethoxyacetamide, also known as DBF, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. DBF is a synthetic compound that belongs to the class of benzofuran derivatives. It has been found to possess various biological properties that make it a promising candidate for the development of new drugs.
Scientific Research Applications
- Researchers have developed a novel approach to synthesize naphtho[1,2-b]benzofuran derivatives using photochemical reactions. The process involves photocyclization of the hexatriene system followed by aromatization of the benzene ring through water molecule elimination .
- These derivatives are important because they serve as building blocks for various natural products and synthetic compounds. Some of these compounds have been tested as protein tyrosine phosphatase 1B (PTP1B) inhibitors, showing potential therapeutic effects for diabetes mellitus treatment. Additionally, they exhibit remarkable anticancer, antimicrobial, and antiallergic activities .
- Substituted benzofurans, including compounds related to our target, have demonstrated significant anticancer activity. For instance, compound 36 exhibited cell growth inhibitory effects against various cancer cell lines, including leukemia, lung cancer, colon cancer, CNS cancer, melanoma, and ovarian cancer .
- In vivo testing of hybrid derivatives containing benzofuran moieties showed promising anticancer activity by reducing metastatic lesions in murine lung cancer models .
- The 4-position of benzofuran derivatives can be substituted or unsubstituted. Notably, those with halogens or hydroxyl groups at the 4-position exhibit good antimicrobial activity .
Photochemical Synthesis of Naphtho[1,2-b]benzofuran Derivatives
Anticancer Properties
Antimicrobial Potential
properties
IUPAC Name |
N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-2-ethoxyacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO4/c1-2-18-9-14(17)15-8-12(16)10-3-4-13-11(7-10)5-6-19-13/h3-4,7,12,16H,2,5-6,8-9H2,1H3,(H,15,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XYNSSAANFPIDTQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCC(=O)NCC(C1=CC2=C(C=C1)OCC2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(2,3-dihydrobenzofuran-5-yl)-2-hydroxyethyl)-2-ethoxyacetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.